Cas no 1361608-57-2 (2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1361608-57-2
• MF: C₁₈H₅Cl₆F₄N
• MW: 523.950612783432
• CID: 4923593
• Update Time: 2025-06-10

2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C18H5Cl6F4N/c19-6-1-9(21)14(10(22)2-6)8-5-13(18(26,27)28)29-17(16(8)25)15-11(23)3-7(20)4-12(15)24/h1-5H
• InChI Key： IUHNAIFLQBTZRH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C(F)(F)F)N=C(C2C(=CC(=CC=2Cl)Cl)Cl)C=1F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 545
• XLogP3: 8.9
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine

Introduction to 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1361608-57-2)

2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine, with the CAS number 1361608-57-2, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its pyridine core substituted with multiple chlorine and fluorine atoms, which endow it with distinct physical and chemical properties.

The molecular formula of 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine is C₁₉H₈Cl₆F₄N. The presence of multiple chlorine and fluorine substituents significantly influences the compound's reactivity and stability. Chlorine atoms are known for their electron-withdrawing properties, which can affect the electronic distribution within the molecule. Similarly, the trifluoromethyl group (CF₃) is a strong electron-withdrawing group that further enhances the compound's stability and reactivity.

In terms of physical properties, 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine is typically a solid at room temperature with a high melting point due to the extensive halogen substitution. The compound is also relatively insoluble in water but shows good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various synthetic and analytical applications.

The synthesis of 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine involves several steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2,4-dichloroaniline with trifluoromethyl pyridine followed by further chlorination steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, such as the use of catalytic systems and microwave-assisted synthesis techniques.

In the field of medicinal chemistry, 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine has shown promise as a lead compound for developing new drugs. The presence of multiple halogen substituents can influence the compound's biological activity by affecting its ability to interact with specific biological targets. For instance, studies have demonstrated that compounds with similar structures exhibit potent antiviral and anticancer activities. The fluorinated groups can also enhance the lipophilicity of the molecule, which is crucial for improving its bioavailability and cellular uptake.

Beyond medicinal applications, 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine has potential uses in materials science. Its unique electronic properties make it an attractive candidate for developing novel materials with enhanced performance characteristics. For example, researchers have explored its use in organic electronics and photovoltaic devices due to its ability to modulate charge transport properties. The high stability and low reactivity of the compound also make it suitable for applications where long-term performance is critical.

To further understand the behavior of 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine, various analytical techniques have been employed. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating the molecular structure and confirming the presence of specific functional groups. Mass spectrometry (MS) has also provided valuable insights into the molecular weight and fragmentation patterns of the compound. Additionally, computational methods such as density functional theory (DFT) have been used to predict electronic properties and reactivity profiles.

In conclusion, 2,4-Bis(2,4,6-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1361608-57-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an interesting subject for ongoing research and development. As new synthetic methods and analytical techniques continue to evolve, the full potential of this compound is likely to be realized in various innovative applications.